Cas no 77036-87-4 (Benzothiazole, 2-(1,2-diphenylethenyl)-, (E)-)

• Product Name: Benzothiazole, 2-(1,2-diphenylethenyl)-, (E)-
• CAS No: 77036-87-4
• MF: C₂₁H₁₅NS
• MW: 313.415503740311
• CID: 536871
• Update Time: 2024-01-30

Benzothiazole, 2-(1,2-diphenylethenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(1,2-diphenylethenyl)-, (E)-
• Benzothiazole, 2-[(1E)-1,2-diphenylethenyl]-

• MDL： MFCD02113014
• Inchi： 1S/C21H15NS/c1-3-9-16(10-4-1)15-18(17-11-5-2-6-12-17)21-22-19-13-7-8-14-20(19)23-21/h1-15H/b18-15+
• InChI Key： XKMJBCWDOMPNEG-OBGWFSINSA-N
• SMILES： S1C2=CC=CC=C2N=C1/C(/C1=CC=CC=C1)=C/C1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Melting Point: 101-102 °C
• Boiling Point: 478.2±55.0 °C(Predicted)
• pka: 1.20±0.10(Predicted)